Cas no 179694-32-7 (4-(1,2-Dihydroxyethyl)benzonitrile)

• Product Name: 4-(1,2-Dihydroxyethyl)benzonitrile
• CAS No: 179694-32-7
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 5806913
• PubChem ID: 15273678
• Update Time: 2025-06-25

4-(1,2-Dihydroxyethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(1,2-dihydroxyethyl)-
• 173727-98-5
• starbld0042202
• EN300-1229076
• 179694-32-7
• BS-12604
• InChI=1/C9H9NO2/c10-5-7-1-3-8(4-2-7)9(12)6-11/h1-4,9,11-12H,6H
• 4-(1,2-dihydroxyethyl)benzonitrile
• AKOS016052789
• CS-0227155
• 4-(1,2-Dihydroxyethyl)benzonitrile

• Inchi： 1S/C9H9NO2/c10-5-7-1-3-8(4-2-7)9(12)6-11/h1-4,9,11-12H,6H2
• InChI Key： ILWNTXCQEVRGRH-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C(O)CO)C=C1

Computed Properties

• Exact Mass: 163.063328530g/mol
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 387.0±32.0 °C(Predicted)
• pka: 13.24±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 4-(1,2-Dihydroxyethyl)benzonitrile

Introduction to 4-(1,2-Dihydroxyethyl)benzonitrile (CAS No. 179694-32-7)

4-(1,2-Dihydroxyethyl)benzonitrile, also known by its CAS number 179694-32-7, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its benzonitrile core and the presence of a 1,2-dihydroxyethyl substituent, which imparts distinct chemical properties and reactivity.

The molecular formula of 4-(1,2-Dihydroxyethyl)benzonitrile is C₉H₁₀O₂N, and it has a molecular weight of approximately 166.18 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it an attractive candidate for a wide range of applications, from synthetic intermediates to drug development.

In the realm of pharmaceutical research, 4-(1,2-Dihydroxyethyl)benzonitrile has shown promise as a potential lead compound for the development of new therapeutic agents. Recent studies have focused on its biological activities and mechanisms of action. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit specific enzymes involved in inflammatory pathways. This property makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and asthma.

Additionally, 4-(1,2-Dihydroxyethyl)benzonitrile has been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that the compound can induce apoptosis in cancer cells through the modulation of key signaling pathways. These findings suggest that 4-(1,2-Dihydroxyethyl)benzonitrile could be further developed into a novel anticancer drug with fewer side effects compared to existing treatments.

Beyond its pharmaceutical applications, 4-(1,2-Dihydroxyethyl)benzonitrile has also found use in materials science. Its unique chemical structure allows it to serve as a building block for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California have utilized this compound to develop new types of polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in industries such as electronics, automotive, and aerospace.

The synthesis of 4-(1,2-Dihydroxyethyl)benzonitrile can be achieved through various routes, depending on the desired purity and scale of production. One common method involves the reaction of 4-cyanobenzaldehyde with ethylene glycol in the presence of a suitable catalyst. This reaction typically proceeds via a condensation step followed by reduction to form the final product. The choice of catalyst and reaction conditions can significantly influence the yield and purity of the synthesized compound.

In terms of safety and handling, 4-(1,2-Dihydroxyethyl)benzonitrile should be managed with standard laboratory precautions due to its reactivity with certain chemicals and its potential for skin and eye irritation. It is important to store the compound in a cool, dry place away from incompatible substances to maintain its stability and prevent degradation.

The future prospects for 4-(1,2-Dihydroxyethyl)benzonitrile are promising. Ongoing research continues to explore new applications and optimize existing ones. For instance, efforts are underway to improve the synthetic methods for large-scale production while maintaining high purity levels. Additionally, interdisciplinary collaborations between chemists, biologists, and materials scientists are driving innovative uses for this versatile compound.

In conclusion, 4-(1,2-Dihydroxyethyl)benzonitrile (CAS No. 179694-32-7) is a multifaceted organic compound with significant potential in pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive target for further research and development. As new findings emerge from ongoing studies, it is likely that this compound will continue to play an important role in advancing scientific knowledge and practical applications across various fields.